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Compound of Interest

Compound Name: MC 1080-d4

Cat. No.: B1161044

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical, chemical, and
biological characteristics of MC 1080-d4, a deuterated analog of the synthetic vitamin D3
derivative, Calcipotriol. Given that MC 1080-d4 is primarily utilized as an internal standard in
analytical and pharmacokinetic studies, much of its characterization and biological activity is
inferred from its non-deuterated parent compound, Calcipotriol (MC 1080). This document
compiles available data for MC 1080-d4 and supplements it with extensive information on
Calcipotriol where direct data for the deuterated form is unavailable.

Physical and Chemical Characteristics

MC 1080-d4, also known as Calcipotriol-d4 or Calcipotriene-d4, is a stable, isotopically labeled
form of Calcipotriol. The deuterium labeling provides a distinct mass signature, making it an
ideal internal standard for mass spectrometry-based quantification of Calcipotriol in biological
matrices.

Quantitative Data

The following table summarizes the key physical and chemical properties of MC 1080-d4 and
its parent compound, Calcipotriol. Data for MC 1080-d4 is sourced from supplier specifications,
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while data for Calcipotriol is compiled from various chemical databases and certificates of

analysis.
MC 1080-d4 (Calcipotriol- ) ]
Property d4) Calcipotriol (MC 1080)
Calcipotriene-d4; MC-903-d4; o
) Calcipotriene, Dovonex,
Synonyms Daivonex-d4; Dovonex-d4; ]
Daivonex
Psorcutan-d4
Molecular Formula C27H36D40s3 C27H4003
Molecular Weight ~416.64 g/mol 412.6 g/mol
White to off-white solid White or almost white,
Appearance . .
(inferred) crystalline powder
Purity (by HPLC) Typically 295% or 298% >98%
Freely soluble in ethanol
(96%); Soluble in DMSO and
Solubility Soluble in Methanol dimethylformamide (~50
mg/mL); Practically insoluble in
water.
Storage Conditions 2-8°C, protect from light -20°C, protect from light

Note: Specific physical properties like melting point and boiling point for MC 1080-d4 are not
readily available but are expected to be very similar to those of Calcipotriol.

Experimental Protocols

The following are detailed methodologies for key experiments relevant to the analysis and
characterization of MC 1080-d4 and Calcipotriol. These protocols are based on established
methods for vitamin D analogs.

High-Performance Liquid Chromatography (HPLC) for
Purity Assessment
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This method is suitable for determining the purity of MC 1080-d4 and separating it from its

impurities.

Instrumentation: A standard HPLC system equipped with a UV detector.
Column: A reverse-phase C18 column (e.g., 150 x 4.6 mm, 2.7 um particle size).

Mobile Phase: A gradient elution using a mixture of water, methanol, acetonitrile, and
tetrahydrofuran.

Column Temperature: 50°C.
Detection Wavelength: 264 nm.

Sample Preparation: Dissolve an accurately weighed quantity of MC 1080-d4 in the mobile
phase to a known concentration.

Procedure: Inject the sample solution into the HPLC system and record the chromatogram.
The purity is determined by calculating the area percentage of the main peak relative to the
total peak area.

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS) for Quantification in Biological Samples

This protocol describes a general method for the quantification of Calcipotriol in biological

matrices, for which MC 1080-d4 serves as an internal standard.

Instrumentation: A high-performance liquid chromatography system coupled to a tandem
mass spectrometer with an appropriate ionization source (e.g., ESI or APCI).

Sample Preparation:

o Spike the biological sample (e.g., plasma, serum) with a known concentration of MC 1080-
d4 as an internal standard.

o Perform protein precipitation, typically with a cold organic solvent like acetonitrile.
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o Conduct liquid-liquid extraction or solid-phase extraction to isolate the analyte and internal
standard.

o Evaporate the solvent and reconstitute the residue in the mobile phase.

o Chromatographic Conditions: Utilize a reverse-phase C18 column with a gradient elution
suitable for separating Calcipotriol from matrix components.

e Mass Spectrometry:
o lonization Mode: Positive or negative ion mode, optimized for the analyte.
o Scan Type: Multiple Reaction Monitoring (MRM).

o MRM Transitions: Monitor specific precursor-to-product ion transitions for both Calcipotriol
and MC 1080-d4.

» Quantification: Construct a calibration curve using known concentrations of Calcipotriol and a
fixed concentration of MC 1080-d4. The concentration of Calcipotriol in the unknown sample
is determined by the ratio of its peak area to that of the internal standard.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation

Proton (*H) NMR spectroscopy can be used to confirm the chemical structure of MC 1080-d4.
 Instrumentation: A high-resolution NMR spectrometer.

o Sample Preparation: Dissolve the sample in a deuterated solvent (e.g., CDCls or Methanol-
da).

e Procedure: Acquire the *H NMR spectrum. The spectrum is expected to be consistent with
the structure of Calcipotriol, with the notable absence of signals corresponding to the four
deuterated positions on the cyclopropyl group.

Biological Context: Signaling Pathway
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MC 1080-d4 is expected to follow the same biological pathways as Calcipotriol. Calcipotriol is a
synthetic analog of calcitriol, the active form of vitamin D.[1] It exerts its effects primarily
through the Vitamin D Receptor (VDR), a nuclear receptor that regulates gene expression.[1]

The primary application of Calcipotriol is in the treatment of psoriasis, a skin condition
characterized by hyperproliferation and abnormal differentiation of keratinocytes.[1] The binding
of Calcipotriol to the VDR in keratinocytes leads to a cascade of molecular events that help
normalize skin cell growth and reduce inflammation.

Calcipotriol Signaling Pathway in Keratinocytes

The following diagram illustrates the mechanism of action of Calcipotriol in skin cells.
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Caption: Mechanism of action of Calcipotriol in keratinocytes.

Experimental Workflow for LC-MS/MS Analysis

The following diagram outlines a typical workflow for the quantitative analysis of Calcipotriol in
a biological sample using MC 1080-d4 as an internal standard.
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Caption: Workflow for quantitative analysis using LC-MS/MS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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